Cas no 6526-49-4 (Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester)

Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester structure
6526-49-4 structure
Product Name:Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
CAS No:6526-49-4
MF:C11H12Cl2N2O4
MW:307.129981040955
CID:1684992
Update Time:2024-09-03

Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
    • Carbamic acid, N,N-bis(2-chloroethyl)-, 4-nitrophenyl ester
    • Inchi: 1S/C11H12Cl2N2O4/c12-5-7-14(8-6-13)11(16)19-10-3-1-9(2-4-10)15(17)18/h1-4H,5-8H2
    • InChI Key: FGIJZEADYZORKQ-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)N(CCCl)CCCl

Computed Properties

  • Exact Mass: 306.01756
  • Monoisotopic Mass: 306.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.4A^2

Experimental Properties

  • Density: 1.405±0.06 g/cm3(Predicted)
  • Melting Point: 82-84 °C
  • Boiling Point: 437.0±45.0 °C(Predicted)
  • PSA: 72.68
  • pka: -2.30±0.70(Predicted)
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